Cas no 2228253-63-0 (methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate
• CAS No: 2228253-63-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6221002
• PubChem ID: 165973964
• Update Time: 2025-09-28

methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate
• EN300-1820948
• 2228253-63-0

• Inchi： 1S/C12H16O3/c1-8-4-9(2)6-10(5-8)11(13)7-12(14)15-3/h4-6,11,13H,7H2,1-3H3
• InChI Key： OVGMOKVCHLFTDH-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate

Methyl 3-(3,5-Dimethylphenyl)-3-Hydroxypropanoate: An Overview of CAS No. 2228253-63-0

Methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate (CAS No. 2228253-63-0) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its ester functionality and the presence of a substituted phenyl group, which imparts specific physical and chemical properties that make it a valuable subject of research.

The molecular formula of methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate is C₁₁H₁₄O₃, and its molecular weight is approximately 194.22 g/mol. The compound features a hydroxyl group (-OH) and an ester group (-COOCH₃), which are key functional groups that influence its reactivity and solubility. The presence of the dimethylphenyl substituent adds complexity to the molecule, contributing to its unique properties and potential applications.

In terms of physical properties, methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate is typically a colorless to pale yellow liquid at room temperature. It exhibits moderate solubility in organic solvents such as ethanol, methanol, and dichloromethane, but is less soluble in water. The compound's melting point is around -10°C, and its boiling point is approximately 180°C at reduced pressure. These properties make it suitable for use in various chemical processes and formulations.

The chemical stability of methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate is an important consideration for its practical applications. It is generally stable under normal conditions but can undergo hydrolysis in the presence of strong acids or bases, leading to the formation of the corresponding carboxylic acid and methanol. This reactivity can be leveraged in synthetic pathways to produce other valuable compounds.

In the pharmaceutical industry, methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of new drugs with anti-inflammatory and analgesic properties. The hydroxyl group in the molecule can be functionalized to introduce additional pharmacophores, enhancing the therapeutic efficacy of the final product.

Beyond pharmaceuticals, methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate has found applications in materials science. Its ability to form stable ester bonds makes it a useful component in the synthesis of polymers and coatings. Research has demonstrated that incorporating this compound into polymer matrices can improve their mechanical properties, such as tensile strength and flexibility. Additionally, the presence of the dimethylphenyl group can enhance the thermal stability of the resulting materials.

The environmental impact of methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate is another area of ongoing research. Studies have shown that it degrades relatively quickly in natural environments through biodegradation processes, minimizing its potential for long-term environmental accumulation. However, proper disposal practices are still recommended to ensure environmental safety.

In conclusion, methyl 3-(3,5-dimethylphenyl)-3-hydroxypropanoate (CAS No. 2228253-63-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and physical properties make it an attractive subject for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and industrial fields.